Cas no 901004-85-1 (8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901004-85-1
• MF: C₂₅H₂₀ClN₃O
• MW: 413.898804664612
• CID: 6377185
• PubChem ID: 20852798
• Update Time: 2025-10-30

8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline
• 901004-85-1
• AKOS001804337
• 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline
• 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)pyrazolo[4,3-c]quinoline
• F3407-1523

• Inchi： 1S/C25H20ClN3O/c1-3-16-4-6-17(7-5-16)24-22-15-27-23-13-8-18(26)14-21(23)25(22)29(28-24)19-9-11-20(30-2)12-10-19/h4-15H,3H2,1-2H3
• InChI Key： FKFLTUZWNIWDCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(CC)=CC=2)=NN1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 413.1294900g/mol
• Monoisotopic Mass: 413.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 39.9Ų

Additional information on 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline

Introduction to 8-Chloro-3-(4-Ethylphenyl)-1-(4-Methoxyphenyl)-1H-Pyrazolo[4,3-c]Quinoline (CAS No. 901004-85-1)

8-Chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline, with the CAS number 901004-85-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloro substituent, an ethylphenyl group, and a methoxyphenyl group, contribute to its distinct chemical and biological properties.

The development and study of 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline have been driven by its potential as a lead compound in drug discovery. Recent research has focused on elucidating its mechanisms of action, pharmacological effects, and potential therapeutic applications. This compound has shown promising activity in various biological assays, making it a valuable candidate for further investigation.

Structural Characteristics: The molecular structure of 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline is characterized by a pyrazoloquinoline core, which is a fused heterocyclic system consisting of a pyrazole ring and a quinoline ring. The presence of the chloro substituent at the 8-position, the ethylphenyl group at the 3-position, and the methoxyphenyl group at the 1-position imparts specific chemical properties to the molecule. These substituents can influence the compound's solubility, stability, and interactions with biological targets.

Synthesis: The synthesis of 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate aryl hydrazines with β-ketoesters or β-diketones, followed by cyclization and functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound.

Biological Activity: Extensive studies have been conducted to evaluate the biological activity of 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline. One of its notable properties is its ability to modulate various signaling pathways involved in cellular processes such as inflammation, apoptosis, and cell proliferation. For instance, it has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. Additionally, it has demonstrated cytotoxic activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Pharmacological Effects: The pharmacological effects of 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline have been investigated in both in vitro and in vivo models. In vitro studies have shown that it can selectively inhibit specific enzymes or receptors involved in disease pathways. For example, it has been reported to inhibit phosphodiesterase (PDE) enzymes, which are implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions. In vivo studies have further confirmed its therapeutic potential by demonstrating improved outcomes in animal models of disease.

Clinical Applications: While still in the early stages of development, 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline holds promise for several clinical applications. Its anti-inflammatory properties make it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its cytotoxic activity against cancer cells suggests its use as an anticancer agent in combination with other therapies. Further preclinical and clinical studies are needed to fully evaluate its safety and efficacy.

Safety Considerations: As with any new chemical entity (NCE), safety considerations are paramount during the development process. Preclinical toxicology studies have been conducted to assess the safety profile of 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline. These studies have generally shown favorable results, with no major toxic effects observed at therapeutic doses. However, ongoing research is necessary to ensure that all safety concerns are addressed before advancing to human trials.

FUTURE DIRECTIONS: The future directions for research on 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline include optimizing its pharmacokinetic properties to improve bioavailability and reduce side effects. Additionally, efforts are being made to identify novel analogs with enhanced potency and selectivity for specific targets. Collaborative efforts between academia and industry are essential to accelerate the translation of this compound from bench to bedside.

In conclusion, 8-chloro-3-(4-ethylphenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901004-85-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in drug discovery and development.